N-(3-acetylphenyl)-1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C26H21F2N3O3/c1-17(32)20-7-4-10-23(13-20)29-25(33)24-15-31(14-18-5-2-8-21(27)11-18)30-26(24)34-16-19-6-3-9-22(28)12-19/h2-13,15H,14,16H2,1H3,(H,29,33)
• InChI Key: FMJASZAOMZWCQO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CN(N=C2OCC3=CC(=CC=C3)F)CC4=CC(=CC=C4)F
• Molecular Formula: C26H21F2N3O3
• Molecular Weight: 461.5 g/mol

Description

N-(3-acetylphenyl)-1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C26H21F2N3O3 and its molecular weight is 461.469. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study outlined the synthesis and characterization of various pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, highlighting their potential in vitro cytotoxic activity against certain cell lines, which can be foundational for further exploration of N-(3-acetylphenyl)-1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide's applications (Hassan et al., 2014).
• Another study focused on the design, synthesis, and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as a novel class of promising antibacterial agents, providing a context for similar research on this compound (Palkar et al., 2017).

Biological Activities and Mechanistic Insights

• Research on fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines provided insights into the synthesis of compounds with potential biological activities, which could be relevant for understanding the applications of this compound (Eleev et al., 2015).
• A study on the synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases provides a foundation for assessing the potential cytotoxic properties of related pyrazole derivatives (Hassan et al., 2015).

Potential Antifungal Leads

• The discovery of novel antifungal leads targeting succinate dehydrogenase with pyrazole-4-formylhydrazide derivatives bearing a diphenyl ether fragment suggests a method for exploring the antifungal potential of similar compounds, including this compound (Wang et al., 2020).